Cas no 898748-19-1 (2-bromo-4-(trifluoromethyl)-1,3-benzothiazole)

• Product Name: 2-bromo-4-(trifluoromethyl)-1,3-benzothiazole
• CAS No: 898748-19-1
• MF: C₈H₃BrF₃NS
• MW: 282.080330133438
• MDL: MFCD08459020
• CID: 854990
• PubChem ID: 24728951
• Update Time: 2024-10-26

2-bromo-4-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-(TRIFLUOROMETHYL)BENZOTHIAZOLE
• 2-bromo-4-(trifluoromethyl)-1,3-benzothiazole
• 2-bromo-4-trifluoromethylbenzothiazole
• 2-Bromo-4-(trifluoromethyl)benzothiazole (ACI)
• 2-Bromo-4-(trifluoromethyl)benzo[d]thiazole
• ZCDNOJQDHNJLRZ-UHFFFAOYSA-N
• DTXSID50646593
• BS-44345
• DB-251366
• F88159
• SCHEMBL24818889
• 898748-19-1
• EN300-3549874

• MDL： MFCD08459020
• Inchi： 1S/C8H3BrF3NS/c9-7-13-6-4(8(10,11)12)2-1-3-5(6)14-7/h1-3H
• InChI Key： ZCDNOJQDHNJLRZ-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(SC(=N2)Br)C=CC=1)(F)F

Computed Properties

• Exact Mass: 280.91200
• Monoisotopic Mass: 280.91217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.07760